Cas no 1704104-68-6 (methyl 6-(2-aminopropan-2-yl)pyridine-3-carboxylate)

• Product Name: methyl 6-(2-aminopropan-2-yl)pyridine-3-carboxylate
• CAS No: 1704104-68-6
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 6595927
• PubChem ID: 165646760
• Update Time: 2025-06-08

methyl 6-(2-aminopropan-2-yl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-(2-aminopropan-2-yl)pyridine-3-carboxylate
• 1704104-68-6
• EN300-1751622

• Inchi： 1S/C10H14N2O2/c1-10(2,11)8-5-4-7(6-12-8)9(13)14-3/h4-6H,11H2,1-3H3
• InChI Key： SEICFSXSXJYHNB-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=C(C=C1)C(C)(C)N)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 65.2Ų

Additional information on methyl 6-(2-aminopropan-2-yl)pyridine-3-carboxylate

Methyl 6-(2-aminopropan-2-yl)pyridine-3-carboxylate (CAS No. 1704104-68-6): A Comprehensive Overview

Methyl 6-(2-aminopropan-2-yl)pyridine-3-carboxylate (CAS No. 1704104-68-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as methyl 6-(tert-butylamino)nicotinate, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

The molecular structure of methyl 6-(2-aminopropan-2-yl)pyridine-3-carboxylate consists of a pyridine ring with a tert-butylamino substituent at the 6-position and a methyl ester group at the 3-position. The tert-butylamino group imparts significant steric and electronic effects, which can influence the compound's reactivity and biological activity. The methyl ester group, on the other hand, can be readily hydrolyzed to form the corresponding carboxylic acid, making it a versatile intermediate in synthetic chemistry.

Recent studies have highlighted the potential of methyl 6-(2-aminopropan-2-yl)pyridine-3-carboxylate in various therapeutic areas. One notable application is its use as a lead compound in the development of new drugs for neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent neuroprotective effects by modulating specific signaling pathways involved in neuronal survival and function.

In addition to its neuroprotective properties, methyl 6-(2-aminopropan-2-yl)pyridine-3-carboxylate has also been investigated for its anti-inflammatory and anti-cancer activities. Studies conducted by a team of researchers at the University of California have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce tumor growth in animal models. These findings suggest that methyl 6-(2-aminopropan-2-yl)pyridine-3-carboxylate may have broad therapeutic potential beyond its initial applications.

The synthesis of methyl 6-(2-aminopropan-2-yl)pyridine-3-carboxylate has been optimized using various methodologies. One common approach involves the reaction of 6-bromonicotinic acid methyl ester with tert-butylamine in the presence of a palladium catalyst. This method provides high yields and excellent purity, making it suitable for large-scale production. Alternative synthetic routes have also been explored to improve efficiency and reduce costs, such as microwave-assisted synthesis and catalytic hydrogenation.

The physicochemical properties of methyl 6-(2-aminopropan-2-yl)pyridine-3-carboxylate have been extensively characterized using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into the compound's structure and behavior in different environments. For example, NMR spectroscopy has revealed that the tert-butylamino group undergoes rapid exchange with solvent molecules, which can affect its reactivity in certain reactions.

In terms of safety and toxicity, preliminary studies have indicated that methyl 6-(2-aminopropan-2-yl)pyridine-3-carboxylate exhibits low toxicity at therapeutic concentrations. However, further research is needed to fully understand its long-term effects and potential side effects. Preclinical studies are currently underway to evaluate its safety profile and determine appropriate dosing regimens for clinical trials.

The future prospects for methyl 6-(2-aminopropan-2-yl)pyridine-3-carboxylate are promising. Ongoing research aims to identify new derivatives with enhanced pharmacological properties and improved drug-like characteristics. Additionally, efforts are being made to develop more efficient synthesis methods that can be scaled up for industrial production. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in the development of novel therapeutics for a wide range of diseases.